Cas no 1804245-42-8 (1-Bromo-1-(4-(methylthio)-2-(trifluoromethylthio)phenyl)propan-2-one)

1-Bromo-1-(4-(methylthio)-2-(trifluoromethylthio)phenyl)propan-2-one is a specialized brominated ketone derivative featuring both methylthio and trifluoromethylthio substituents on the phenyl ring. This compound is of interest in synthetic organic chemistry due to its reactive α-bromo ketone moiety, which facilitates nucleophilic substitution and coupling reactions. The presence of sulfur-based functional groups enhances its utility in the synthesis of heterocyclic compounds and agrochemical intermediates. The trifluoromethylthio group, in particular, contributes to improved lipophilicity and metabolic stability, making it valuable in medicinal chemistry applications. The compound's structural complexity allows for precise modifications in advanced chemical synthesis. Proper handling under controlled conditions is recommended due to its reactivity.
1-Bromo-1-(4-(methylthio)-2-(trifluoromethylthio)phenyl)propan-2-one structure
1804245-42-8 structure
Product Name:1-Bromo-1-(4-(methylthio)-2-(trifluoromethylthio)phenyl)propan-2-one
CAS No:1804245-42-8
MF:C11H10BrF3OS2
MW:359.225710391998
CID:4971722
Update Time:2025-11-01

1-Bromo-1-(4-(methylthio)-2-(trifluoromethylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-1-(4-(methylthio)-2-(trifluoromethylthio)phenyl)propan-2-one
    • Inchi: 1S/C11H10BrF3OS2/c1-6(16)10(12)8-4-3-7(17-2)5-9(8)18-11(13,14)15/h3-5,10H,1-2H3
    • InChI Key: DMSTZRTYHCRWFO-UHFFFAOYSA-N
    • SMILES: BrC(C(C)=O)C1C=CC(=CC=1SC(F)(F)F)SC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 299
  • XLogP3: 4.7
  • Topological Polar Surface Area: 67.7

1-Bromo-1-(4-(methylthio)-2-(trifluoromethylthio)phenyl)propan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013024083-250mg
1-Bromo-1-(4-(methylthio)-2-(trifluoromethylthio)phenyl)propan-2-one
1804245-42-8 97%
250mg
484.80 USD 2021-06-24
Alichem
A013024083-500mg
1-Bromo-1-(4-(methylthio)-2-(trifluoromethylthio)phenyl)propan-2-one
1804245-42-8 97%
500mg
839.45 USD 2021-06-24
Alichem
A013024083-1g
1-Bromo-1-(4-(methylthio)-2-(trifluoromethylthio)phenyl)propan-2-one
1804245-42-8 97%
1g
1,475.10 USD 2021-06-24

1-Bromo-1-(4-(methylthio)-2-(trifluoromethylthio)phenyl)propan-2-one Related Literature

Additional information on 1-Bromo-1-(4-(methylthio)-2-(trifluoromethylthio)phenyl)propan-2-one

Comprehensive Overview of 1-Bromo-1-(4-(methylthio)-2-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1804245-42-8)

The chemical compound 1-Bromo-1-(4-(methylthio)-2-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1804245-42-8) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, often referred to by its abbreviated name BMTP, features a complex aromatic ring system substituted with methylthio and trifluoromethylthio groups, along with a bromo-substituted propanone moiety. Its molecular formula and weight make it a subject of interest for researchers exploring novel synthetic pathways and functional materials.

One of the key reasons for the growing interest in 1-Bromo-1-(4-(methylthio)-2-(trifluoromethylthio)phenyl)propan-2-one is its potential role in the development of advanced pharmaceutical intermediates. The presence of both sulfur and fluorine atoms in its structure contributes to its unique reactivity, making it a candidate for drug discovery programs targeting specific biological pathways. Researchers are particularly intrigued by its potential applications in medicinal chemistry, where such compounds are often used to modulate enzyme activity or receptor binding.

In the realm of material science, BMTP has shown promise as a building block for high-performance polymers and specialty coatings. The trifluoromethylthio group, in particular, is known to impart desirable properties such as enhanced thermal stability and chemical resistance. This has led to increased searches for "fluorinated compounds for material applications" and "sulfur-containing polymer precursors" in scientific databases and search engines.

The synthesis of CAS No. 1804245-42-8 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Recent publications have focused on optimizing these synthetic routes, addressing common challenges such as "selective bromination techniques" and "thioether functionalization methods". These topics frequently appear in academic search queries, reflecting the compound's relevance in contemporary organic chemistry research.

From an analytical perspective, 1-Bromo-1-(4-(methylthio)-2-(trifluoromethylthio)phenyl)propan-2-one presents interesting characteristics for spectroscopic studies. The compound's distinct NMR fingerprint and mass spectral pattern make it a useful reference material for method development in analytical chemistry laboratories. This aspect has contributed to its inclusion in discussions about "advanced analytical techniques for complex organics" and "structure elucidation of aromatic ketones".

The environmental fate and green chemistry aspects of BMTP have also become topics of interest. With increasing focus on sustainable chemical processes, researchers are investigating "biodegradation pathways of sulfur-containing aromatics" and "eco-friendly synthesis of fluorinated compounds". These studies often reference CAS No. 1804245-42-8 as a model compound due to its representative structural features.

In the context of industrial applications, 1-Bromo-1-(4-(methylthio)-2-(trifluoromethylthio)phenyl)propan-2-one has potential uses in the development of specialty chemicals for various sectors. Its unique combination of functional groups makes it valuable for creating customized molecular architectures, particularly in areas requiring tailored electronic properties or specific surface characteristics. This has led to increased commercial interest, as evidenced by rising patent activity related to similar structural motifs.

Safety considerations for handling BMTP follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation systems are recommended when working with this material. These precautions align with general best practices for handling reactive organic intermediates, a topic frequently searched by laboratory professionals and safety officers.

The future research directions for CAS No. 1804245-42-8 appear promising, with potential applications emerging in catalysis, molecular electronics, and advanced material design. As synthetic methodologies continue to advance, the accessibility of this compound and its derivatives is expected to increase, potentially opening new avenues for innovation. This outlook has generated considerable discussion in scientific forums about "next-generation functional materials" and "emerging building blocks for organic synthesis".

In summary, 1-Bromo-1-(4-(methylthio)-2-(trifluoromethylthio)phenyl)propan-2-one represents an intriguing case study in modern chemical research. Its structural complexity, combined with the growing understanding of its properties and potential applications, positions it as a compound worthy of continued investigation. The scientific community's interest in this molecule is reflected in the diverse range of research topics it touches upon, from fundamental organic chemistry to cutting-edge material science applications.

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